Cas no 1261891-40-0 (5-(3-Carboxy-5-fluorophenyl)-2-methoxynicotinic acid)

• Product Name: 5-(3-Carboxy-5-fluorophenyl)-2-methoxynicotinic acid
• CAS No: 1261891-40-0
• MF: C₁₄H₁₀FNO₅
• MW: 291.231307506561
• CID: 2761617
• PubChem ID: 53223815
• Update Time: 2025-04-21

5-(3-Carboxy-5-fluorophenyl)-2-methoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1261891-40-0
• MFCD18317904
• DTXSID80687873
• 5-(3-CARBOXY-5-FLUOROPHENYL)-2-METHOXYNICOTINIC ACID
• 5-(3-Carboxy-5-fluorophenyl)-2-methoxynicotinic acid, 95%
• 5-(3-Carboxy-5-fluorophenyl)-2-methoxynicotinic acid

• Inchi： 1S/C14H10FNO5/c1-21-12-11(14(19)20)5-9(6-16-12)7-2-8(13(17)18)4-10(15)3-7/h2-6H,1H3,(H,17,18)(H,19,20)
• InChI Key： BZJJXYRJYBPSLO-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)C1C=NC(=C(C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 291.05430058Da
• Monoisotopic Mass: 291.05430058Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 96.7Ų